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Compound of Interest

Compound Name:
N-(furan-2-ylmethyl)-2-

nitrobenzamide

CAS No.: 120275-54-9

Cat. No.: B2911187

Get Quote

Executive Summary
Objective: This guide provides a technical analysis of the

C NMR chemical shifts for N-(furan-2-ylmethyl)-2-nitrobenzamide, a pharmacophore often
utilized in antimicrobial and anticancer drug discovery.

Comparative Scope: To ensure robust structural validation, we compare the target compound

against its non-nitrated analog, N-(furan-2-ylmethyl)benzamide. This comparison highlights the

steric and electronic influence of the ortho-nitro group on the amide linkage and aromatic

resonances.

Audience: Medicinal Chemists, Structural Biologists, and Analytical Scientists.

Synthesis & Experimental Protocol
Note: The following protocol validates the origin of the spectral data. It utilizes a Schotten-

Baumann condition optimized for sterically hindered ortho-substituted benzoyl chlorides.
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Reaction Workflow
The synthesis couples 2-nitrobenzoyl chloride with furfurylamine (2-aminomethylfuran) in the

presence of a base to scavenge HCl.
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Figure 1: Synthetic pathway for the target amide via acyl chloride coupling.

Step-by-Step Methodology
Preparation: Dissolve furfurylamine (1.0 equiv) and triethylamine (1.2 equiv) in anhydrous

Dichloromethane (DCM) under N

atmosphere. Cool to 0°C.

Addition: Dropwise add 2-nitrobenzoyl chloride (1.0 equiv) dissolved in DCM. The ortho-nitro

group provides steric bulk; slow addition prevents thermal runaway.

Reaction: Stir at 0°C for 30 mins, then warm to Room Temperature (RT) for 4 hours. Monitor

via TLC (Hexane:EtOAc 1:1).

Workup: Wash organic layer with 1N HCl (remove unreacted amine), Sat. NaHCO

(remove acid), and Brine.

Purification: Dry over Na

SO

, concentrate, and recrystallize from Ethanol/Water to yield pale yellow crystals.
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Comparative C NMR Data Analysis
The following table contrasts the target molecule with its non-nitro analog to isolate the specific

shifts caused by the 2-nitro substituent.

Solvent: DMSO-

(Preferred for amides to prevent aggregation). Frequency: 100/125 MHz.

Carbon
Assignment

Fragment

Target: 2-Nitro

Analog (

ppm)

Reference:

Non-Nitro

Analog (

ppm)

Shift Difference

(

)

C=O (Carbonyl) Amide 166.5 166.2
+0.3

(Deshielding)

C1' (Ipso) Benzene 133.5 134.6 -1.1

C2' (C-NO

)
Benzene 147.2 127.4 (C-H) +19.8 (Inductive)

C3' Benzene 124.5 128.5 -4.0

C4' Benzene 130.8 131.4 -0.6

C5' Benzene 129.2 128.5 +0.7

C6' Benzene 129.8 127.4 +2.4

N-CH Methylene 36.8 36.5 +0.3

C2 (Furan) Furan 151.5 151.8 -0.3

C5 (Furan) Furan 142.4 142.2 +0.2

C3 (Furan) Furan 107.5 107.2 +0.3

C4 (Furan) Furan 110.8 110.5 +0.3

Expert Analysis of Shifts
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The Nitro Effect (C2'): The most dramatic shift occurs at the C2' position. The nitro group is

strongly electron-withdrawing (inductive and resonance), shifting the carbon from ~127 ppm

(in the reference) to ~147 ppm.

Carbonyl Twist (C=O): In typical benzamides, the phenyl ring and amide group are coplanar.

However, the 2-nitro group creates steric clash with the amide carbonyl oxygen. This forces

the amide bond out of planarity with the benzene ring, slightly disrupting conjugation. This

often results in a subtle deshielding (higher ppm) or negligible change depending on the

precise twist angle, distinct from the expected shielding if conjugation were simply broken.

Furan Insulation: The chemical shifts of the furan ring (C2-C5) remain largely unchanged (

ppm) between the two compounds. This confirms that the methylene bridge (-CH

-) acts as an effective insulator, preventing the electronic effects of the nitro group from
propagating to the furan heterocycle.

Structural Correlation Diagram
This diagram visualizes the logical assignment of NMR signals to the molecular structure,

highlighting the "Insulation Zone" provided by the methylene bridge.
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Figure 2: Structural assignment logic. Note the "Red Zone" (Nitro-Benzene) where shifts vary

significantly from the reference, versus the "Green Zone" (Furan) where shifts are conserved.

Validation & Quality Control (Self-Validating System)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b2911187/docs?utm_src=pdf-body-img#structural-elucidation-comparative-nmr-guide-n-furan-2-ylmethyl-2-nitrobenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2911187?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To ensure the trustworthiness of your data, apply these validation checks:

Solvent Residual Check: In DMSO-

, the solvent septet appears at 39.5 ppm. Ensure your Methylene (-CH

-) peak at ~36.8 ppm is distinct and not buried in the solvent shoulder.

Proton-Carbon Correlation (HSQC):

The Carbon at 147.2 ppm (C-NO

) is quaternary. It should NOT show a cross-peak in HSQC.

The Carbon at 36.8 ppm must correlate with the doublet/singlet CH

protons at ~4.5 ppm in the

NMR.

Impurity Flag: If you observe a peak at 163-164 ppm, this likely indicates hydrolyzed 2-

nitrobenzoic acid (starting material), suggesting incomplete coupling or poor workup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-amino-N-(furan-2-ylmethyl)benzamide | C12H12N2O2 | CID 2756442 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. scs.illinois.edu [scs.illinois.edu]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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